Cas no 73385-31-6 (1,5-Hexadiyne-1,6-d2(9CI))
1,5-Hexadiyne-1,6-d2(9CI) structure
Product Name:1,5-Hexadiyne-1,6-d2(9CI)
1,5-Hexadiyne-1,6-d2(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,5-Hexadiyne-1,6-d2(9CI)
- 1,6-dideuteriohexa-1,5-diyne
- 73385-31-6
- DTXSID50223626
- 1,5-Hexadiyne-1,6-d2
-
- Inchi: 1S/C6H6/c1-3-5-6-4-2/h1-2H,5-6H2/i1D,2D
- InChI Key: YFIBSNDOVCWPBL-QDNHWIQGSA-N
- SMILES: C(C#C[2H])CC#C[2H]
Computed Properties
- Exact Mass: 80.06
- Monoisotopic Mass: 80.06
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 86.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.842
- Boiling Point: 86.2°C at 760 mmHg
- Refractive Index: 1.448
1,5-Hexadiyne-1,6-d2(9CI) Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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